Cas no 1193387-40-4 (3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide)

• Product Name: 3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide
• CAS No: 1193387-40-4
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD12913247
• CID: 5186848
• Update Time: 2025-06-09

3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide
• 3-(aminomethyl)-N-prop-2-ynylbenzamide
• Benzamide, 3-(aminomethyl)-N-2-propyn-1-yl-

• MDL： MFCD12913247
• Inchi： 1S/C11H12N2O/c1-2-6-13-11(14)10-5-3-4-9(7-10)8-12/h1,3-5,7H,6,8,12H2,(H,13,14)
• InChI Key： VEDFHJICKSZISL-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(CN)=C1)NCC#C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1

Additional information on 3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide

Introduction to 3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide (CAS No. 1193387-40-4)

3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1193387-40-4, is a compound of significant interest in the field of medicinal chemistry. This molecule, featuring a benzamide core linked to an aminomethyl group and a propargyl moiety, exhibits a unique structural framework that has garnered attention for its potential pharmacological applications. The presence of both amine and alkyne functional groups offers diverse opportunities for chemical modifications and biological interactions, making it a valuable scaffold for drug discovery initiatives.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often found in therapeutic agents targeting various diseases, including inflammation, pain, and cancer. Its ability to engage with biological targets such as proteases and transcription factors underscores its utility in designing novel therapeutic interventions. In contrast, the propargyl group introduces a distinct chemical handle that can be utilized for further derivatization, enabling the synthesis of analogs with tailored biological activities.

The aminomethyl substituent at the 3-position of the benzamide ring adds another layer of complexity to the molecule's pharmacological profile. This group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, the primary amine functionality provides a site for further chemical modifications, such as coupling with carboxylic acid derivatives to form amides or esters, which are common strategies in drug development to improve solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide's potential as a lead compound. These studies have highlighted its binding interactions with various protein targets, suggesting its suitability for applications in oncology and anti-inflammatory therapies. The propargyl group, in particular, has been shown to enhance metabolic stability and reduce susceptibility to enzymatic degradation, which are critical factors in drug design.

In vitro studies have demonstrated that derivatives of 3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide exhibit promising activity against several disease-related pathways. For instance, modifications aimed at optimizing the benzamide core have led to compounds with enhanced inhibitory effects on proteases involved in inflammation. Similarly, alterations around the propargyl group have yielded derivatives with improved selectivity profiles, reducing off-target effects and increasing therapeutic efficacy.

The synthesis of 3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include the formation of the benzamide bond through condensation reactions followed by functionalization of the propargyl group via Sonogashira coupling or other alkynlation techniques. These synthetic strategies underscore the compound's feasibility for large-scale production and further derivatization.

The versatility of 3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide as a scaffold has also been explored in combinatorial chemistry approaches. By generating libraries of structurally diverse derivatives, researchers can rapidly screen for compounds with optimized pharmacokinetic and pharmacodynamic properties. Such high-throughput screening efforts have identified several promising candidates that are currently undergoing further characterization.

Future directions in the study of 3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide include exploring its potential as an intermediate in the development of novel therapeutics. The compound's unique structural features make it an attractive candidate for designing molecules that can modulate complex biological pathways involved in diseases such as cancer and neurodegenerative disorders. Additionally, advances in green chemistry principles may enable more sustainable synthetic routes for this compound, aligning with global efforts to promote environmentally responsible drug development.

In conclusion,3-(aminomethyl)-N-(prop-2-yn-1-yl)benzamide (CAS No. 1193387-40-4) represents a compelling example of how structural innovation can drive therapeutic discovery. Its combination of established pharmacophores and versatile functional groups positions it as a valuable asset in medicinal chemistry research. As our understanding of biological targets continues to evolve,3-(aminomethyl)-N-(prop-2-yn-yne benzamide) will undoubtedly play a significant role in shaping the next generation of pharmaceutical interventions.